Cas no 504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid)

(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid structure
504-13-2 structure
Product name:(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
CAS No:504-13-2
MF:C27H52O2
MW:408.70058
CID:2007225
PubChem ID:54309664

(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
    • (2E,4S,6S)-2,4-trimethyltetracos-2-enoic acid
    • (4S,6S)-2,4,6-trimethyl-tetracos-2t-enoic acid
    • (4S,6S)-2,4,6-Trimethyl-tetracos-2t-ensaeure
    • 2,4,6-Trimethyl-2-tetracosenoic acid
    • C27-Mycolipensaeure
    • C27-Phthiensaeure
    • L-erythro-2,4,6-Trimethyl-tetracos-2t-ensaeure
    • 2,4,6-TRIMETHYLTETRACOS-2-ENOIC ACID
    • DTXSID701316578
    • Mycolipenic acid
    • 504-13-2
    • Inchi: InChI=1S/C27H52O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h23-25H,5-22H2,1-4H3,(H,28,29)/b26-23+
    • InChI Key: SJZUAPDAKBPNQS-WNAAXNPUSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCC(C)CC(C)\C=C(/C)C(O)=O

Computed Properties

  • Exact Mass: 408.396730897Da
  • Monoisotopic Mass: 408.396730897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 21
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 12.3

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